N-[(3-chloro-4-fluorophenyl)methyl]-5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-(4-chloroanilino)-N-[(3-chloro-4-fluorophenyl)methyl]-2H-triazole-4-carboxamide
• InChI: InChI=1S/C16H12Cl2FN5O/c17-10-2-4-11(5-3-10)21-15-14(22-24-23-15)16(25)20-8-9-1-6-13(19)12(18)7-9/h1-7H,8H2,(H,20,25)(H2,21,22,23,24)
• InChI Key: NWZHMBKWDGDEIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NNN=C2C(=O)NCC3=CC(=C(C=C3)F)Cl)Cl
• Molecular Formula: C16H12Cl2FN5O
• Molecular Weight: 380.2 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an amide, a triazole, and aromatic rings with halogen substituents. These functional groups and the overall structure suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the aromatic rings and the amide group. The electron-withdrawing halogens (chlorine and fluorine) on the aromatic rings could influence the electronic distribution and reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of polar groups like the amide could make it somewhat soluble in polar solvents. The aromatic rings might increase its solubility in nonpolar solvents.

Future Directions

Future research on this compound could include studying its synthesis, reactivity, physical and chemical properties, and potential biological activity. It could also be interesting to study its interactions with other molecules, both in chemical reactions and in potential biological targets.